Cas no 1808990-66-0 (Biotin-PEG6-Maleimide)

• Product Name: Biotin-PEG6-Maleimide
• CAS No: 1808990-66-0
• MF: C₃₁H₅₁N₅O₁₁S
• MW: 701.828547716141
• MDL: MFCD28015769
• CID: 3043965
• PubChem ID: 354335412
• Update Time: 2025-04-24

Biotin-PEG6-Maleimide Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG6-Maleimide
• N-Biotinyl-N'-(3-maleimidopropionyl)-3,6,9,12,15,18-hexaoxaicosane-1,20-diamine
• N-[2-[2-[2-[2-[2-[2-[2-[(3-Maleimidopropionyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]biotinamide
• Biotin-PEG6-Mal
• 5-[(3Ar,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[2-[2-[2-[3-(
• CS-0114611
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
• 5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]-N-{20-[3-(2,5-dioxopyrrol-1-yl)propanamido]-3,6,9,12,15,18-hexaoxaicosan-1-yl}pentanamide
• Biotin-PEG6-NH-Mal
• 1808990-66-0
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[24-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-22-oxo-3,6,9,12,15,18-hexaoxa-21-azatetracos-1-yl]hexahydro-2-oxo-, (3aS,4S,6aR)-
• (+)-Biotin-PEG6-NH-Mal
• MFCD28015769
• BP-22149
• C70663
• DA-51157
• B5563
• HY-140908
• 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-{20-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-3,6,9,12,15,18-hexaoxaicosan-1-yl}pentanamide
• AKOS037647916
• AS-75296

• MDL： MFCD28015769
• Inchi： 1S/C31H51N5O11S/c37-26(4-2-1-3-25-30-24(23-48-25)34-31(41)35-30)32-8-11-42-13-15-44-17-19-46-21-22-47-20-18-45-16-14-43-12-9-33-27(38)7-10-36-28(39)5-6-29(36)40/h5-6,24-25,30H,1-4,7-23H2,(H,32,37)(H,33,38)(H2,34,35,41)/t24-,25-,30+/m0/s1
• InChI Key： ILVNKONXZBFCPD-SAGWHXFDSA-N
• SMILES： S1C[C@H]2[C@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 701.33057863g/mol
• Monoisotopic Mass: 701.33057863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 29
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217
• XLogP3: -2.3

Experimental Properties

• Color/Form: Solid powder
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 944.7±65.0 °C at 760 mmHg
• Flash Point: 525.1±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Biotin-PEG6-Maleimide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：-20°C